Cas no 243980-04-3 (7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one)

• Product Name: 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one
• CAS No: 243980-04-3
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 245787
• PubChem ID: 5254986
• Update Time: 2025-07-20

7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one
• Furo[3,4-c]pyridin-3(1H)-one, 7-hydroxy- (9CI)
• 7-hydroxy-1H-furo[3,4-c]pyridin-3-one
• Furo[3,4-c]pyridin-3(1H)-one,7-hydroxy-
• DTXSID90413584
• 243980-04-3
• 7-hydroxyfuro[3,4-c]pyridin-3(1H)-one

• MDL： MFCD18836687
• Inchi： 1S/C7H5NO3/c9-6-2-8-1-4-5(6)3-11-7(4)10/h1-2,9H,3H2
• InChI Key： WATKOJYTGMLOFU-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=C(C=2C1)O)=O

Computed Properties

• Exact Mass: 151.026943022g/mol
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one

Exploring the Properties and Applications of 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one (CAS No. 243980-04-3)

The compound 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one (CAS No. 243980-04-3) is a heterocyclic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a fused furopyridine core with a hydroxyl group at the 7-position, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly exploring its potential as a bioactive intermediate in the synthesis of novel therapeutic agents.

One of the key reasons for the growing attention on 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one is its potential role in modulating enzymatic activity. Recent studies suggest that derivatives of this compound may interact with specific enzyme targets, making it a candidate for drug design in areas such as inflammation and metabolic disorders. The presence of the hydroxyl group enhances its solubility and bioavailability, which are critical factors in pharmacokinetic optimization.

In the context of current trends, 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one aligns with the rising demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. This approach resonates with the broader push toward environmentally friendly pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential application in neurological research. Preliminary studies indicate that its structural analogs may influence neurotransmitter pathways, sparking curiosity about its utility in central nervous system (CNS) drug development. Given the increasing prevalence of neurological conditions, this aspect of 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one is particularly relevant to modern medical challenges.

From a synthetic chemistry perspective, the furopyridine core of this compound offers versatility for further functionalization. Chemists are exploring its use as a building block for more complex molecules, leveraging its reactivity to create libraries of derivatives. This strategy is central to fragment-based drug discovery, a popular methodology in contemporary medicinal chemistry.

The compound's CAS No. 243980-04-3 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. This is especially important in patent applications and material safety documentation, where accuracy is paramount. As the scientific community continues to explore its properties, 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one is poised to play a pivotal role in advancing small-molecule therapeutics.

In summary, 7-hydroxy-Furo[3,4-c]pyridin-3(1H)-one (CAS No. 243980-04-3) represents a promising avenue for innovation in drug development and biochemical research. Its structural features, combined with its potential applications in sustainable chemistry and neurological studies, make it a compound of significant interest. As research progresses, it is likely to emerge as a key player in the next generation of therapeutic agents.